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Compound of Interest

Compound Name: EPTC
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Executive Summary

S-Ethyl dipropylthiocarbamate (EPTC) is a selective thiocarbamate herbicide used for the pre-
emergence control of annual grassy weeds and certain broadleaf weeds in various agricultural
crops.[1][2] This document provides an in-depth technical overview of the toxicological profile of
EPTC, synthesizing data on its mechanism of action, toxicokinetics, acute and chronic toxicity,
neurotoxicity, reproductive and developmental effects, genotoxicity, carcinogenicity, and
environmental fate. All quantitative data are summarized in tabular format for clarity, and key
pathways and workflows are visualized using diagrams. The primary routes of human exposure
are through the ingestion of residues in food and water, with dermal and inhalation exposure
being concerns in occupational settings.[3] While classified as moderately toxic on an acute
basis, chronic exposure has been linked to specific organ toxicities, primarily cardiomyopathy
and neurotoxicity.[4][5]

Chemical and Physical Properties

EPTC is a light yellowish liquid characterized by an aromatic odor.[3][6] It is relatively stable
and non-corrosive.[6] Key physical and chemical properties are outlined below.
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Property Value Reference
CAS Registry Number 759-94-4 [3]
Molecular Formula C9H19NOS [7]
Molecular Weight 189.3 g/mol [8]

Water Solubility 365 mg/L (at 25°C) [8]

Vapor Pressure 1.34 Pa (at 25°C) [8]

Log Kow 3.2 [8]

Boiling Point 127°C (at 13.3 kPa) [8]
Appearance Clear, colorless to light yellow (61(6]

liquid

Mechanism of Action

EPTC is a selective, systemic herbicide that is primarily absorbed by the roots and shoots of

germinating weeds, with subsequent translocation to the leaves and stems.[9][10] Its primary

mode of action is the inhibition of lipid biosynthesis, a critical process for cell membrane

formation and energy storage in developing plants.[11] Specifically, EPTC and its metabolic

byproducts act as inhibitors of very-long-chain fatty acid synthesis.[8][11] While some sources

classify it as an acetyl-CoA carboxylase inhibitor, its primary classification is within the

Herbicide Resistance Action Committee (HRAC) Group 15.[8] In mammals, toxicity occurs

through metabolic byproducts that can inhibit enzymes such as aldehyde dehydrogenase and

cholinesterase.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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